Cas no 83585-74-4 (1,4,7,10,13,16-Hexaoxacyclooctadecane, 2-ethyl-)

83585-74-4 structure
Product name:1,4,7,10,13,16-Hexaoxacyclooctadecane, 2-ethyl-
1,4,7,10,13,16-Hexaoxacyclooctadecane, 2-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,4,7,10,13,16-Hexaoxacyclooctadecane, 2-ethyl-
- 2-ethyl-1,4,7,10,13,16-hexaoxacyclooctadecane
- DTXSID10603602
- 83585-74-4
- SCHEMBL823084
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- Inchi: InChI=1S/C14H28O6/c1-2-14-13-19-10-9-17-6-5-15-3-4-16-7-8-18-11-12-20-14/h14H,2-13H2,1H3
- InChI Key: CSDNXEHZXUQQRG-UHFFFAOYSA-N
- SMILES: CCC1COCCOCCOCCOCCOCCO1
Computed Properties
- Exact Mass: 292.18858861g/mol
- Monoisotopic Mass: 292.18858861g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 55.4Ų
1,4,7,10,13,16-Hexaoxacyclooctadecane, 2-ethyl- Related Literature
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Aled T. Williams,Paul Farrar,Andrew J. Gallant,Del Atkinson,Chris Groves J. Mater. Chem. C, 2014,2, 1742-1748
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M. Loewert,T. Carambia,M. Stehle,P. Pfeifer React. Chem. Eng., 2020,5, 1071-1082
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Filipa Mandim,Lillian Barros,Ricardo C. Calhelha,Rui M. V. Abreu,José Pinela,Maria José Alves,Sandrina Heleno,P. F. Santos,Isabel C. F. R. Ferreira Food Funct., 2019,10, 78-89
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Kazuto Mori,Tetsuya Kodama,Takeshi Baba,Satoshi Obika Org. Biomol. Chem., 2011,9, 5272-5279
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Baobing Huang,Yuchuan Liu,Miao Xia,Jiugen Qiu,Zailai Xie Sustainable Energy Fuels, 2020,4, 559-570
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